TPSA Differentiation vs. DSM502 Isomer
The target compound exhibits a Topological Polar Surface Area (TPSA) of 38.1 Ų, which is 34% lower than the TPSA of 57.8 Ų for DSM502 (CAS 2426616-55-7), an isomeric compound sharing the identical molecular formula C₁₆H₁₆F₃N₃O but built on a pyrrole-carboxamide core rather than the pyrazole-azetidine-benzoyl scaffold [1][2]. This TPSA difference is driven by the absence of hydrogen bond donors in the target compound (HBD = 0) compared to DSM502 (HBD = 2, contributed by the carboxamide -NH and pyrrole -NH groups) [1][2].
| Evidence Dimension | Topological Polar Surface Area (TPSA) |
|---|---|
| Target Compound Data | TPSA = 38.1 Ų; HBD = 0; XLogP3 = 2.6 |
| Comparator Or Baseline | DSM502 (CAS 2426616-55-7): TPSA = 57.8 Ų; HBD = 2; XLogP3 = 3.0 |
| Quantified Difference | ΔTPSA = –19.7 Ų (–34%); ΔHBD = –2; ΔXLogP3 = –0.4 |
| Conditions | Computed physicochemical properties from PubChem (Cactvs 3.4.8.18 and XLogP3 3.0 algorithms) |
Why This Matters
A TPSA below 60 Ų with zero HBD is generally predictive of superior passive membrane permeability and potential blood-brain barrier penetration compared to compounds with TPSA > 50 Ų and multiple HBDs, making the target compound a structurally distinct starting point for CNS-penetrant probe development versus the antimalarial-optimized DSM502 scaffold.
- [1] PubChem CID 154583721. Computed Properties: TPSA = 38.1 Ų (Cactvs 3.4.8.18), XLogP3-AA = 2.6, HBD Count = 0, Rotatable Bond Count = 3. View Source
- [2] PubChem CID 154699462 (DSM502). Computed Properties: TPSA = 57.8 Ų (Cactvs 3.4.8.24), XLogP3-AA = 3.0, HBD Count = 2, Rotatable Bond Count = 4. View Source
